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Compound of Interest

Compound Name: TC-MCH 7c

Cat. No.: B1662363 Get Quote

Application Notes and Protocols: TC-MCH 7c
Audience: Researchers, scientists, and drug development professionals.

1.0 Introduction

TC-MCH 7c is a potent, selective, and orally bioavailable antagonist of the melanin-

concentrating hormone receptor 1 (MCH₁R).[1][2][3] As a phenylpyridone derivative that can

penetrate the blood-brain barrier, it is a valuable tool for investigating the role of the MCH

signaling pathway in regulating energy homeostasis, obesity, and other central nervous system

functions.[1][4] The MCH₁R is a G-protein-coupled receptor (GPCR) predominantly expressed

in the brain, where its activation by the neuropeptide melanin-concentrating hormone (MCH) is

associated with increased food intake and weight gain.[4] TC-MCH 7c blocks this interaction,

making it a key compound in preclinical studies for anti-obesity therapeutics.[3]

These notes provide essential information for the proper storage, handling, and application of

TC-MCH 7c in common experimental paradigms.

2.0 Physicochemical and Biological Properties

A summary of the key properties of TC-MCH 7c is provided below.
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Property Value Reference

IUPAC Name

4-[(4-Fluorophenyl)methoxy]-1-

[4-[2-(1-

pyrrolidinyl)ethoxy]phenyl]-2(1

H)-pyridinone

[3]

CAS Number 864756-35-4 [1]

Molecular Formula C₂₄H₂₅FN₂O₃ [1]

Molecular Weight 408.47 g/mol [1][3]

Appearance Light yellow to yellow solid [1]

Purity ≥97% (HPLC) [3]

hMCH₁R IC₅₀ 5.6 nM (in CHO cells) [1][5]

hMCH₁R Kᵢ 3.4 nM [1]

mMCH₁R Kᵢ 3.0 nM [1]

3.0 Storage and Stability

Proper storage of TC-MCH 7c is critical to maintain its integrity and activity. Recommendations

for the solid compound and solutions are summarized below. It is recommended to handle the

compound under an inert atmosphere and protect it from light.
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Form
Storage
Temperature

Shelf Life Notes

Solid (Powder) -20°C 3 years
Recommended for

long-term storage.

4°C 2 years
Suitable for short- to

medium-term storage.

In Solvent -80°C 2 years

Recommended for

stock solutions (e.g.,

in DMSO). Aliquot to

avoid repeated freeze-

thaw cycles.

-20°C 1 year
Suitable for working

aliquots.

Note: While some suppliers state room temperature storage is acceptable for the solid form,

storing at -20°C is the most conservative and recommended approach for ensuring long-term

stability.[1][3]

4.0 Experimental Protocols

4.1 Protocol 1: Preparation of Stock Solutions

TC-MCH 7c is soluble in organic solvents such as DMSO and in acidic aqueous solutions.[3]

Materials:

TC-MCH 7c solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Vortex mixer and sonicator

Procedure:
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Equilibrate the vial containing solid TC-MCH 7c to room temperature before opening to

prevent moisture condensation.

To prepare a 10 mM stock solution, add the appropriate volume of DMSO. For example, to 1

mg of TC-MCH 7c (MW = 408.47), add 244.8 µL of DMSO.

Vortex the solution thoroughly for 1-2 minutes to aid dissolution.

If necessary, use an ultrasonic bath for a few minutes to ensure the compound is fully

dissolved.[1] DMSO solutions can be prepared up to ~50 mM.

Aliquot the stock solution into smaller volumes in sterile polypropylene tubes to minimize

freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 2 years).[1]

4.2 Protocol 2: In Vitro MCH₁R Functional Assay (Calcium Mobilization)

This protocol outlines a general procedure for assessing the antagonist activity of TC-MCH 7c
at the MCH₁R using a calcium mobilization assay in cells expressing the receptor (e.g., CHO-

hMCH₁R cells).

Materials:

CHO cells stably expressing human MCH₁R

Cell culture medium (e.g., DMEM/F-12)

Fura-2 AM or other suitable calcium indicator dye

Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

Melanin-Concentrating Hormone (MCH) peptide (agonist)

TC-MCH 7c stock solution (from Protocol 4.1)

Fluorometric Imaging Plate Reader (FLIPR) or equivalent instrument
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Procedure:

Cell Plating: Plate the CHO-hMCH₁R cells in black-walled, clear-bottom 96-well plates at an

appropriate density and allow them to adhere overnight.

Dye Loading: The next day, remove the culture medium and load the cells with the calcium

indicator dye (e.g., Fura-2 AM) in assay buffer for 60 minutes at 37°C.

Compound Preparation: Prepare a dilution series of TC-MCH 7c in assay buffer. Also,

prepare a solution of MCH agonist at a concentration that elicits a submaximal response

(e.g., EC₈₀).

Antagonist Incubation: Wash the cells with assay buffer to remove excess dye. Add the

diluted TC-MCH 7c solutions to the wells and incubate for 15-30 minutes at room

temperature.

Calcium Measurement: Place the plate in the FLIPR instrument. Measure the baseline

fluorescence for 10-20 seconds.

Agonist Challenge: Add the MCH agonist solution to all wells and continue recording the

fluorescence signal for 1-2 minutes.

Data Analysis: The change in fluorescence intensity reflects the intracellular calcium

concentration ([Ca²⁺]i). Calculate the inhibition of the MCH-induced signal by TC-MCH 7c
and determine the IC₅₀ value by fitting the data to a four-parameter logistic equation. TC-
MCH 7c has a reported IC₅₀ of 9.7 µM in this type of assay.[1]

4.3 Protocol 3: In Vivo Evaluation in a Diet-Induced Obesity (DIO) Mouse Model

This protocol describes the oral administration of TC-MCH 7c to evaluate its effect on body

weight in mice with diet-induced obesity.

Materials:

Diet-induced obese mice (e.g., C57BL/6J fed a high-fat diet)

TC-MCH 7c solid
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Vehicle solution (e.g., 0.5% methylcellulose in water)

Homogenizer or sonicator

Oral gavage needles

Animal balance

Procedure:

Vehicle Preparation: Prepare the desired volume of 0.5% methylcellulose in sterile water.

TC-MCH 7c Formulation: Calculate the required amount of TC-MCH 7c for the desired dose

(e.g., 3, 10, or 30 mg/kg).[1] Suspend the powdered compound in the vehicle.

Homogenization: Homogenize or sonicate the suspension until it is uniform. Prepare fresh

daily.

Acclimatization: Acclimate the DIO mice to handling and oral gavage with the vehicle for

several days before starting the experiment.

Administration: Administer the TC-MCH 7c suspension or vehicle control to the mice via oral

gavage once daily. The typical administration volume is 5-10 mL/kg.

Monitoring: Monitor body weight, food intake, and water intake daily throughout the study

period (e.g., 1.5 months).[1]

Data Analysis: Compare the changes in body weight and food intake between the vehicle-

treated and TC-MCH 7c-treated groups using appropriate statistical methods (e.g., ANOVA

with post-hoc tests).

5.0 Visualized Pathways and Workflows

5.1 MCH₁R Signaling Pathway and Antagonism by TC-MCH 7c

The following diagram illustrates the mechanism of action for TC-MCH 7c.
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Caption: Mechanism of MCH₁R antagonism by TC-MCH 7c.

5.2 Experimental Workflow for In Vivo DIO Mouse Study

The diagram below outlines the key steps in an in vivo study using TC-MCH 7c.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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